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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling reactive chemical compounds such as

Tricyclohexylphosphine. This document provides immediate and essential guidance on

personal protective equipment (PPE), handling protocols, and emergency procedures to

minimize risks and ensure operational safety.

Tricyclohexylphosphine is a white crystalline solid that is air and moisture sensitive.[1][2][3][4]

[5] It is widely used as a ligand in organometallic chemistry.[5] However, it poses several health

hazards, including causing skin and eye irritation, respiratory tract irritation, and being harmful if

swallowed.[2][3][6][7][8]
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Hazard Statement GHS Classification

Causes skin irritation.[2][3][6][7][8] Skin Irritation, Category 2

Causes serious eye irritation.[2][3][6][7][8] Eye Irritation, Category 2

May cause respiratory irritation.[2][6][8][9]
Specific target organ toxicity — single exposure,

Category 3

Harmful if swallowed.[1][2][8][9] Acute toxicity, oral, Category 4

May be fatal if swallowed and enters airways.[9] Aspiration Hazard, Category 1

May cause drowsiness or dizziness.[9]
Specific target organ toxicity — single exposure,

Category 3

May cause damage to organs through

prolonged or repeated exposure.[9]

Specific target organ toxicity — repeated

exposure, Category 2

Air sensitive, may form explosive peroxides.[2]

[3][4][10]

Self-heating substances and mixtures, may

catch fire.[8]

Toxic to aquatic life with long-lasting effects.[11]
Hazardous to the aquatic environment, long-

term hazard, Category 2

Physical and Chemical Properties
Property Value

Appearance White crystalline powder or solid.[1][3][7]

Melting Point 77-83 °C.[1][3][5][10]

Solubility
Insoluble in water; Soluble in most organic

solvents.[1][5][10]

Stability Air and moisture sensitive.[2][3][4][5]

Molecular Formula C₁₈H₃₃P.[1][5][8][10]

Molecular Weight 280.43 g/mol .[5][8]
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A comprehensive PPE plan is critical for the safe handling of Tricyclohexylphosphine. The

following table outlines the recommended equipment.

Body Part Recommended Protection

Eyes/Face

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH-approved

safety glasses or chemical safety goggles are

mandatory.[2][3][6][7][9]

Skin

Chemical-resistant, impermeable gloves such

as nitrile or rubber should be worn.[2][6][7]

Gloves must be inspected for integrity before

each use.[6][9] A lab coat, apron, or fire/flame-

resistant and impervious clothing is also

required to prevent skin contact.[2][6][9]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2]

[6][9][11] If exposure limits are exceeded or if

irritation is experienced, a full-face respirator

with an appropriate cartridge should be used.[6]

[9] A respiratory protection program compliant

with OSHA 29 CFR 1910.134 and ANSI Z88.2

or European Standard EN 149 must be

implemented.[7] A type N95 dust mask may also

be suitable.

Operational and Disposal Plans
Handling and Storage:

Always handle Tricyclohexylphosphine in a well-ventilated area.[6][9]

Avoid all contact with skin and eyes and prevent the formation of dust and aerosols.[6][9]

Employ non-sparking tools and keep the chemical away from all sources of ignition, including

heat, sparks, and open flames.[6][9] Smoking in the handling area is strictly prohibited.[9]
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated location.

[2][6][7][9]

It is crucial to store Tricyclohexylphosphine under an inert atmosphere, such as argon or

nitrogen, due to its air sensitivity.[2][4][11]

Keep it segregated from incompatible materials, particularly strong oxidizing agents.[2][3]

Emergency First Aid Protocols:

Exposure Route First Aid Procedure

Inhalation

Immediately move the affected individual to

fresh air. If breathing is labored, administer

oxygen. If breathing has ceased, provide

artificial respiration. Seek immediate medical

attention.[2][6][7][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with copious

amounts of soap and water. If skin irritation

develops or persists, seek medical attention.[2]

[6][7][9]

Eye Contact

Immediately flush the eyes with a gentle but

steady stream of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.

Remove contact lenses if it is safe to do so.

Continue to rinse. Seek immediate medical

attention.[2][6][7][9]

Ingestion

Do NOT induce vomiting. Have the conscious

person rinse their mouth thoroughly with water.

Immediately contact a poison control center or a

physician for guidance.[2][7][9]

Spill and Disposal Procedures:
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Spills: In the event of a spill, evacuate the area and ensure adequate ventilation.[6] Eliminate

all potential ignition sources.[6] Personnel involved in the cleanup must wear the appropriate

PPE.[6] Prevent the formation of dust.[6] The spilled material should be carefully swept or

vacuumed up and placed in a suitable, sealed container for disposal.[7] For small spills,

mixing with an absorbent material like vermiculite is recommended.[2]

Disposal: The disposal of Tricyclohexylphosphine waste must be conducted in strict

accordance with all applicable federal, state, and local regulations.[6][9] This may

necessitate disposal at a licensed chemical destruction facility or through controlled

incineration that includes flue gas scrubbing.[9]

Experimental Workflow: Handling a
Tricyclohexylphosphine Spill
The following diagram outlines the procedural steps for safely managing a spill of

Tricyclohexylphosphine.
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Workflow for Tricyclohexylphosphine Spill Response

Immediate Actions

Cleanup Procedure

Post-Cleanup

Spill Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Ensure Adequate Ventilation

Remove All Ignition Sources

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Carefully Collect Spilled Material
(Use Non-Sparking Tools)

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Restock Spill Kit

Complete Incident Report

Click to download full resolution via product page
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Caption: A flowchart detailing the step-by-step procedure for responding to a

Tricyclohexylphosphine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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